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Compound of Interest

Compound Name: Chlorobenzene

Cat. No.: B10858422 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of chlorobenzene in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals while

maintaining compliance with environmental regulations.

Immediate Safety and Handling Protocols
Chlorobenzene is a flammable, harmful, and environmentally toxic liquid.[1][2] Adherence to

strict safety protocols is mandatory to prevent exposure and accidents.

1.1 Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

chlorobenzene:

Eye Protection: Chemical safety goggles or a full-face shield.[3][4]

Hand Protection: Chemical-resistant gloves, such as PVC or neoprene.[3][4] Inspect gloves

for integrity before each use.

Body Protection: A lab coat, apron, or coveralls to prevent skin contact.[3] For large-scale

operations, tight-weave, non-static clothing is recommended.[3]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[3] If ventilation is inadequate or there's a risk of exceeding exposure limits, use a

NIOSH-approved respirator.[5]
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1.2 Safe Handling and Storage:

Keep containers tightly closed in a cool, dry, and well-ventilated area.[2]

Store away from heat sources, sparks, open flames, and incompatible materials like strong

oxidizing agents and aluminum.[2][3][6]

Ground and bond all containers and transfer equipment to prevent the buildup of static

electricity.[7]

Use only non-sparking tools when handling containers.[7]

Be aware that empty containers are hazardous as they can retain explosive vapors.[3]

Step-by-Step Disposal Procedure
Chlorobenzene must be disposed of as hazardous waste in accordance with all local, state,

and federal regulations.[3][8] Never dispose of chlorobenzene by evaporating it in a fume

hood or pouring it down the drain.[9]

Step 1: Waste Identification and Classification

Chlorobenzene is classified as a hazardous waste.[8]

It is assigned the EPA hazardous waste number U037.[3][10]

It may also be classified under D001 for ignitability and D021 for toxicity if the extract from a

solid waste contains more than 100 mg/L of chlorobenzene.[3]

Step 2: Waste Collection and Segregation

Collect waste chlorobenzene in a designated, properly labeled hazardous waste container.

The original container is often the best choice.[2][9]

Ensure the container is made of a compatible material, is in good condition, and is free from

leaks.[9]
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Do not mix chlorobenzene waste with other chemical wastes unless specifically instructed

to do so by your institution's environmental health and safety (EHS) office.[2]

Keep the waste container securely sealed when not in use.[2]

Step 3: Arrange for Licensed Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.[1][2]

Provide them with accurate information about the waste stream.

Step 4: Final Disposal Method

The preferred method for disposing of chlorobenzene is high-temperature incineration in a

chemical incinerator equipped with an afterburner and scrubber.[1][4] Other approved

methods include liquid injection, rotary kiln, or fluidized bed incineration.[10]

Land disposal of liquid chlorobenzene waste is generally prohibited.[10]

Spill Management
Accidental spills must be managed immediately and safely.

Minor Spills (in a fume hood):

Alert others in the immediate area.

Ensure all ignition sources are removed.[3]

Contain and absorb the spill using an inert absorbent material such as vermiculite, dry

sand, or earth.[8]

Using non-sparking tools, collect the absorbed material and any contaminated debris into

a sealable container for hazardous waste disposal.[7][8]

Clean the spill area with a soda solution.[3][7]

Major Spills (outside a fume hood):
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Evacuate all non-essential personnel from the area and secure entry.[8]

Alert your institution's emergency response team and EHS office immediately.

Remove all ignition sources.[8]

If trained and equipped to do so, proceed with containment and cleanup as described for a

minor spill. Otherwise, await the arrival of the emergency response team.

All materials used for spill cleanup must be disposed of as hazardous waste.[9]

Quantitative Data Summary
The following table summarizes key quantitative data for chlorobenzene, crucial for safety

assessments and regulatory compliance.

Property Value Reference(s)

EPA Waste Number U037 [3][10]

UN Number 1134 [4][10]

Hazard Class 3 (Flammable Liquid) [4][10]

Packing Group III [4][10]

Flash Point 28°C / 82°F (closed cup) [11]

Explosive Limits LEL: 1.3%, UEL: 9.6% [1][11]

OSHA PEL (8-hr TWA) 75 ppm [5]

ACGIH TLV (8-hr TWA) 10 ppm [5]

IDLH 1,000 ppm [7]

Toxicity Characteristic
> 100 mg/L in waste extract

(D021)
[3]

Visualized Workflow
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of chlorobenzene.

Preparation & Handling

Waste Generation & Collection

Disposal & Emergency

Handling Chlorobenzene

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use in Well-Ventilated Area
(Fume Hood)

Eliminate Ignition Sources

Ground/Bond Equipment

Chlorobenzene Waste Generated

Use Labeled, Compatible
Hazardous Waste Container Spill Occurs

Potential Event

Segregate from Other Wastes

Keep Container Sealed

Contact EHS for Pickup

Licensed Incineration

Minor Spill Procedure:
Absorb, Collect, Clean

Small & Contained?

Major Spill Procedure:
Evacuate & Call Emergency

Large or Uncontained?

Dispose of Cleanup
Materials as Hazardous Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10858422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of chlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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